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Compound of Interest

Compound Name: ZINC04177596

Cat. No.: B15565754 Get Quote

Disclaimer: The specific compound ZINC04177596 was not explicitly found in the safety data

sheets. The following information is based on the general safety and disposal procedures for

zinc and its compounds, which should be considered as a guideline. Always consult the

specific Safety Data Sheet (SDS) for the exact compound and follow all applicable local, state,

and federal regulations.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with zinc-containing compounds.

Immediate Safety and First Aid Measures
In the event of exposure, immediate action is crucial. The following are first-aid measures to be

taken.[1]
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected area with water for 10-15 minutes.

Seek medical advice if irritation develops.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Have the exposed

individual drink sips of water or milk. Seek

immediate medical attention.[1]

Accidental Release and Spill Management
In case of a spill, follow these procedures to minimize exposure and environmental

contamination:

Ensure Proper Ventilation: Work in a well-ventilated area.

Wear Personal Protective Equipment (PPE): This includes safety glasses, gloves, and a lab

coat. For larger spills or fine powders, respiratory protection may be necessary.

Contain the Spill: Prevent the material from entering sewers or waterways.

Clean-up: For solid spills, carefully sweep or scoop up the material and place it into a

designated, labeled container for disposal. Avoid generating dust. For liquid spills, absorb

with an inert material (e.g., sand, vermiculite) and place in a suitable container.

Decontaminate the Area: Clean the spill area thoroughly with soap and water.
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Proper Disposal Procedures
Improper disposal of zinc compounds can be harmful to the environment.[3][4] Adherence to

proper disposal protocols is essential.

Waste Characterization: Determine if the waste is hazardous according to local, state, and

federal regulations.

Containerization: Collect waste in a clearly labeled, sealed container.

Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or in the regular trash.

Regulatory Compliance: Ensure compliance with all applicable environmental regulations.

Quantitative Data for Zinc
The following table summarizes key quantitative data for zinc, which may be relevant for zinc-

containing compounds.

Property Value Source

Oral LD50 (Rat) 1260 mg/kg [1]

Melting Point 420 °C (788 °F) [3]

Boiling Point 907 °C (1665 °F) [3]

Density 7.133 g/cm³ at 25 °C (77 °F) [3]

Disposal Workflow for Zinc-Containing Compounds
The following diagram illustrates the decision-making process for the proper disposal of zinc-

containing compounds.
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Start: Zinc Compound Waste Generated

Characterize Waste
(Consult SDS and Regulations)

Is Waste Hazardous?

Collect in Labeled,
Sealed Hazardous Waste Container

  Yes

Collect in Labeled,
Sealed Non-Hazardous Waste Container

  No

Arrange for Pickup by
Licensed Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for zinc-containing compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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